Cas no 1127499-01-7 (4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one)

• Product Name: 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one
• CAS No: 1127499-01-7
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1032753
• PubChem ID: 59497099
• Update Time: 2025-06-08

4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one
• 1-(cyclopropylmethyl)-4-phenylmethoxypyridin-2-one
• SCHEMBL1040149
• DTXSID60732193
• 1127499-01-7
• 4-Benzyloxy-1-cyclopropylmethyl-1H-pyridin-2-one
• ZEEFQQHUJIESGV-UHFFFAOYSA-N
• DB-117570

• Inchi： 1S/C16H17NO2/c18-16-10-15(8-9-17(16)11-13-6-7-13)19-12-14-4-2-1-3-5-14/h1-5,8-10,13H,6-7,11-12H2
• InChI Key： ZEEFQQHUJIESGV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1CC1CC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one

Comprehensive Overview of 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one (CAS No. 1127499-01-7)

4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one (CAS No. 1127499-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridinone derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both benzyloxy and cyclopropylmethyl groups in its structure makes it a unique candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for pyridinone-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one for its possible role in modulating enzymatic activity or receptor binding. Its molecular framework allows for selective modifications, making it a valuable scaffold for designing novel bioactive molecules. The compound's CAS No. 1127499-01-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in scientific communities.

One of the key trends in organic synthesis today is the exploration of cyclopropyl-containing compounds, which are known for their metabolic stability and bioavailability. The cyclopropylmethyl moiety in 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one aligns with this trend, as it may enhance the compound's pharmacokinetic properties. Additionally, the benzyloxy group introduces aromatic character, which can influence solubility and binding affinity. These features make the compound a subject of interest for researchers working on central nervous system (CNS) targets and anti-inflammatory agents.

From a synthetic chemistry perspective, 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one offers opportunities for innovative methodologies. Its synthesis often involves multi-step reactions, including O-benzylation and N-alkylation, which are common transformations in medicinal chemistry. The compound's purity and yield are critical factors, as they directly impact its applicability in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its quality for research purposes.

The pharmaceutical industry is increasingly focusing on small molecule therapeutics, and 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one fits well into this paradigm. Its potential applications extend to areas like neurodegenerative diseases, cancer research, and infectious disease treatment. For instance, the compound's ability to interact with specific protein targets could pave the way for new enzyme inhibitors or receptor modulators. Such possibilities have led to a rise in searches for "pyridinone derivatives in drug discovery" and "CAS 1127499-01-7 suppliers," highlighting its commercial and scientific value.

Environmental and regulatory considerations also play a role in the compound's usage. While 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure safety in laboratory settings. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when working with this compound. These precautions align with the broader industry shift toward sustainable chemistry and green synthesis.

In conclusion, 4-(Benzyloxy)-1-(cyclopropylmethyl)pyridin-2(1H)-one (CAS No. 1127499-01-7) represents a promising area of research in both academia and industry. Its structural features, combined with its potential biological activities, make it a compound of interest for diverse applications. As the scientific community continues to explore pyridinone derivatives, this compound is likely to remain a focal point for innovation and discovery. Whether you are a chemist, biologist, or materials scientist, understanding the properties and applications of this molecule can provide valuable insights into your work.